Cas no 1602725-10-9 (3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine)
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine
- 1602725-10-9
- EN300-1915187
-
- Inchi: 1S/C9H13BrClNS/c1-9(2,3-4-12)7-5-6(10)8(11)13-7/h5H,3-4,12H2,1-2H3
- InChI Key: GDPQKCMOOSGVRN-UHFFFAOYSA-N
- SMILES: BrC1=C(SC(=C1)C(C)(C)CCN)Cl
Computed Properties
- Exact Mass: 280.96406g/mol
- Monoisotopic Mass: 280.96406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54.3Ų
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1915187-0.05g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1915187-0.1g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1915187-0.25g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1915187-0.5g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1915187-1.0g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 1g |
$1701.0 | 2023-05-24 | ||
| Enamine | EN300-1915187-2.5g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1915187-5.0g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 5g |
$4930.0 | 2023-05-24 | ||
| Enamine | EN300-1915187-10.0g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 10g |
$7312.0 | 2023-05-24 | ||
| Enamine | EN300-1915187-1g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1915187-5g |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine |
1602725-10-9 | 5g |
$2650.0 | 2023-09-17 |
3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine
Recent Advances in the Study of 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine (CAS: 1602725-10-9)
The compound 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine (CAS: 1602725-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and amine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights into its role as a potential drug candidate.
One of the key areas of investigation has been the synthesis and optimization of 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.
Pharmacological studies have revealed that 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine exhibits significant activity in modulating specific biological pathways. For instance, preliminary in vitro and in vivo studies suggest that the compound may interact with neurotransmitter systems, making it a potential candidate for treating neurological disorders. Additionally, its unique chemical structure allows for selective binding to certain receptors, which could minimize off-target effects and enhance therapeutic efficacy.
Recent findings also highlight the compound's potential in oncology. Researchers have observed that 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine can inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in cell growth and survival. These findings are particularly promising for the development of targeted cancer therapies, where specificity and minimal side effects are paramount.
Despite these advancements, challenges remain in the development of 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to overcome these hurdles.
In conclusion, 3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and pharmacological properties make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic potential and addressing the challenges associated with its development. As the scientific community continues to explore this compound, it may pave the way for innovative treatments in neurology, oncology, and beyond.
1602725-10-9 (3-(4-bromo-5-chlorothiophen-2-yl)-3-methylbutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)